Cas no 79559-55-0 (5-Ethoxychelerythrine)

• Product Name: 5-Ethoxychelerythrine
• CAS No: 79559-55-0
• MF: C₂₃H₂₂NO₅
• MW: 392.424486637115
• CID: 561952
• PubChem ID: 124350807
• Update Time: 2024-10-27

5-Ethoxychelerythrine Chemical and Physical Properties

Names and Identifiers

• Ethoxychelerythrin
• Ethoxychelerythrine
• Ethoxychelerthrine
• [1,3]Benzodioxolo[5,6-c]phenanthridinium,6-ethoxy-1,2-dimethoxy-12-methyl-
• 6-Ethoxy-1,2-dimethoxy-12-methyl-[1,3]benzodioxolo[5,6-c]phenanthridinium
• 6-Ethoxychelerythrine
• Ethixychelerythrine
• 5-Ethoxychelerthrine
• [1,3]Dioxolo[4,5]benzo[1,2-c]phenanthridinium,6-ethoxy-1,2-dimethoxy-12-methyl-
• [1,3]Benzodioxolo[5,6-c]phenanthridinium,6-ethoxy-1,2-dimethoxy-12-methyl
• 6-Ethoxychelerthrine
• 79559-55-0
• AKOS030573545
• 6-ethoxy-1,2-dimethoxy-12-methyl-[1,3]benzodioxolo[5,6-c]phenanthridin-12-ium
• 6-Ethoxy-1,2-dimethoxy-12-methyl[1,3]benzodioxolo[5,6-c]phenanthridinium (ACI)
• Alkaloid C from Zanthoxylumnitidum
• 11-ethoxy-17,18-dimethoxy-21-methyl-5,7-dioxa-21-azapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(1)?]henicosa-1(13),2(10),3,8,11,14(19),15,17,20-nonaen-21-ium
• 5-Ethoxychelerythrine

• Inchi： 1S/C23H22NO5/c1-5-27-19-9-15-13-6-7-18(25-3)23(26-4)17(13)11-24(2)22(15)16-10-21-20(8-14(16)19)28-12-29-21/h6-11H,5,12H2,1-4H3/q+1
• InChI Key： UJVQDDLAYPRWNM-UHFFFAOYSA-N
• SMILES： O(C)C1C(OC)=C2C(C3C([N+](C)=C2)=C2C(C=C4C(=C2)OCO4)=C(OCC)C=3)=CC=1

Computed Properties

• Exact Mass: 393.15800
• Monoisotopic Mass: 392.14979780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 50Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 563.9±50.0 °C at 760 mmHg
• PSA: 49.39000
• LogP: 4.80260
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-Ethoxychelerythrine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Quaternary benzophenanthridine alkaloids